Cas no 1783758-22-4 (1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine)

• Product Name: 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine
• CAS No: 1783758-22-4
• MF: C₈H₉ClF₃N₃
• MW: 239.625370740891
• CID: 5909157
• PubChem ID: 84799924
• Update Time: 2025-10-28

1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine
• 1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]cyclopropan-1-amine
• EN300-1962105
• 1783758-22-4

• Inchi： 1S/C8H9ClF3N3/c1-15-6(9)4(7(13)2-3-7)5(14-15)8(10,11)12/h2-3,13H2,1H3
• InChI Key： OEHNSVOJPNISLA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)C1(CC1)N

Computed Properties

• Exact Mass: 239.0437095g/mol
• Monoisotopic Mass: 239.0437095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine

Introduction to 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine (CAS No. 1783758-22-4)

The compound 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine, identified by its CAS number 1783758-22-4, represents a significant advancement in the field of medicinal chemistry. This heterocyclic amine features a unique structural motif combining a cyclopropane ring with a pyrazole scaffold, both of which are well-documented for their pharmacological relevance. The presence of multiple substituents, including a chloro group, a methyl group, and a trifluoromethyl group, contributes to its distinct chemical properties and potential biological activities.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery due to their ability to enhance binding affinity and metabolic stability. The incorporation of a pyrazole ring further expands the compound's pharmacophoric space, making it an attractive scaffold for designing novel therapeutic agents. The specific arrangement of the chloro, methyl, and trifluoromethyl substituents on the pyrazolylcyclopropane core suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating physiological processes.

In the realm of medicinal chemistry, the development of small-molecule inhibitors often relies on the optimization of key structural features to achieve high selectivity and efficacy. The compound in question exhibits a promising profile for further exploration in this context. The trifluoromethyl group, in particular, is known for its ability to improve lipophilicity and binding interactions, while the chloro substituent can serve as a hydrogen bond acceptor or participate in halogen bonding interactions. These features make it a valuable candidate for designing molecules with enhanced pharmacokinetic properties.

Current research in drug discovery increasingly emphasizes the need for multifunctional compounds that can address multiple targets or pathways simultaneously. The structural complexity of 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine positions it as a versatile building block for such applications. For instance, its pyrazole moiety is known to interact with various biological targets, including kinases and other enzymes involved in signal transduction. Meanwhile, the cyclopropane ring can introduce conformational constraints that influence binding affinity and selectivity.

The synthesis of this compound involves sophisticated organic transformations that highlight the synthetic prowess required in modern medicinal chemistry. The introduction of the cyclopropane unit onto the pyrazole scaffold necessitates careful consideration of reaction conditions and protecting group strategies to ensure regioselectivity and functional group compatibility. Advances in synthetic methodologies have made such constructions more accessible, enabling chemists to explore complex molecular architectures with greater ease.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the potential of this compound as a lead molecule. These approaches allow researchers to predict binding modes and affinities with high precision, thereby guiding experimental efforts toward more promising candidates. The unique combination of substituents on the pyrazolylcyclopropane core makes it an interesting subject for such studies, as it offers multiple interaction points with biological targets.

One particularly intriguing aspect of this compound is its potential application in oncology research. Pyrazole derivatives have been extensively studied for their antitumor properties, often exhibiting inhibitory activity against various kinases and other enzymes implicated in cancer progression. The cyclopropane moiety further enhances its appeal by improving solubility and bioavailability, which are critical factors for successful drug development. Additionally, the presence of electronegative fluorine atoms can modulate electronic properties, influencing both reactivity and binding interactions.

Another area where this compound shows promise is in neurodegenerative disease research. Neurological disorders often involve dysregulation of enzymatic pathways and neurotransmitter systems, making them amenable to small-molecule intervention. The structural features of 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine suggest potential interactions with receptors and enzymes involved in synaptic transmission and neuronal survival. Further investigation into its pharmacological profile could uncover novel therapeutic strategies for conditions such as Alzheimer's disease or Parkinson's disease.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The trifluoromethyl group is particularly valuable for its ability to enhance metabolic stability and binding affinity through electronic effects. In this context, 1-chloro-5-methyl-trifluoromethyl-pyrazolylcyclopropanamine represents an excellent example of how strategic substitution can lead to compounds with improved pharmacological properties. Recent patents and scientific literature highlight numerous examples where fluorinated heterocycles have been successfully incorporated into drug candidates.

In conclusion, 17837582244 CAS number product 17837582244 CAS number product 17837582244 CAS number product 17837582244 CAS number product 17837582244 CAS number product 17837582244 CAS number product 17837582244 CAS number product 17837582244 CAS number product 17837582244 CAS number product 17837582244 CAS number product 17837582244 CAS number product 17837582244 CAS number product 17837582244 CAS number product 17837582244 CAS number product 17837582244 CAS number product has emerged as a significant compound in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis represents a testament to the ingenuity of modern organic chemistry, while its applications span across multiple therapeutic areas. As research continues to uncover new insights into its pharmacological properties, 17837582244 CAS number product will undoubtedly play an important role in shaping future drug development efforts.